- Arylaminophthalazine derivatives as Aurora kinase modulators and their preparation, United States, , ,
Cas no 952138-19-1 (4-Chloro-7-methoxy-1,6-naphthyridine)
952138-19-1 structure
Product Name:4-Chloro-7-methoxy-1,6-naphthyridine
CAS No:952138-19-1
MF:C9H7ClN2O
MW:194.61768078804
MDL:MFCD11848379
CID:830503
PubChem ID:59427318
Update Time:2025-11-07
4-Chloro-7-methoxy-1,6-naphthyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-7-methoxy-1,6-naphthyridine
- 4-chloro-7-methoxy-[1,6]naphthyridine
- 4-Chloro-7-methoxy-1,6-naphthyridine (ACI)
- MFCD11848379
- AKOS016011713
- SCHEMBL2208893
- 952138-19-1
- JOXFTPKSSCWINI-UHFFFAOYSA-N
- DA-00259
- DTXSID40731982
- 4-Chloro-7-methoxy-[1.6]naphthyridine
- AS-33696
- CS-D0453
- PB31606
- CNB13819
-
- MDL： MFCD11848379
- Inchi： 1S/C9H7ClN2O/c1-13-9-4-8-6(5-12-9)7(10)2-3-11-8/h2-5H,1H3
- InChI Key： JOXFTPKSSCWINI-UHFFFAOYSA-N
- SMILES： ClC1C2C(=CC(OC)=NC=2)N=CC=1
Computed Properties
- Exact Mass: 194.0246905g/mol
- Monoisotopic Mass: 194.0246905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 35Ų
Experimental Properties
- Boiling Point: 303.4±37.0°C at 760 mmHg
4-Chloro-7-methoxy-1,6-naphthyridine Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Sealed in dry,2-8°C
4-Chloro-7-methoxy-1,6-naphthyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM109188-1g |
4-chloro-7-methoxy-1,6-naphthyridine |
952138-19-1 | 95% | 1g |
$701 | 2021-08-06 | |
| Chemenu | CM109188-1g |
4-chloro-7-methoxy-1,6-naphthyridine |
952138-19-1 | 95%+ | 1g |
$*** | 2023-05-29 | |
| abcr | AB440841-250 mg |
4-Chloro-7-methoxy-1,6-naphthyridine, 95%; . |
952138-19-1 | 95% | 250mg |
€652.80 | 2023-06-16 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-1711-5g |
4-Chloro-7-Methoxy-1,6-naphthyridine |
952138-19-1 | 95% | 5g |
$1700 | 2023-09-07 | |
| eNovation Chemicals LLC | Y0999432-5g |
4-chloro-7-methoxy-1,6-naphthyridine |
952138-19-1 | 95% | 5g |
$2280 | 2024-08-02 | |
| Alichem | A219007666-5g |
4-Chloro-7-methoxy-1,6-naphthyridine |
952138-19-1 | 95% | 5g |
$2000.00 | 2023-08-31 | |
| Alichem | A219007666-10g |
4-Chloro-7-methoxy-1,6-naphthyridine |
952138-19-1 | 95% | 10g |
$2917.89 | 2023-08-31 | |
| Alichem | A219007666-25g |
4-Chloro-7-methoxy-1,6-naphthyridine |
952138-19-1 | 95% | 25g |
$5500.44 | 2023-08-31 | |
| eNovation Chemicals LLC | D495451-100mg |
4-chloro-7-methoxy-1,6-naphthyridine |
952138-19-1 | 97% | 100mg |
$235 | 2024-05-23 | |
| eNovation Chemicals LLC | D495451-250MG |
4-chloro-7-methoxy-1,6-naphthyridine |
952138-19-1 | 97% | 250mg |
$365 | 2024-05-23 |
4-Chloro-7-methoxy-1,6-naphthyridine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ; 3 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 8, cooled
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 8, cooled
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Diisopropylethylamine , Phosphorus oxychloride Solvents: Acetonitrile ; rt; 30 min, 70 °C; 70 °C → rt
1.2 Reagents: Water ; cooled
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 8
1.2 Reagents: Water ; cooled
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 8
Reference
- Pyrido-azaheterocyclic compound as kinase inhibitor and its preparation, China, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ; 3 h, rt
1.2 Reagents: Sodium carbonate Solvents: Water ; cooled; pH 8
1.2 Reagents: Sodium carbonate Solvents: Water ; cooled; pH 8
Reference
- Fused heterocyclic derivatives as HGF modulators and their preparation and methods of use, United States, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ; 3 h, rt
1.2 Reagents: Water ; cooled
1.2 Reagents: Water ; cooled
Reference
- Phatalazinamine derivatives and related compounds as aurora kinase modulators and their preparation, pharmaceutical compositions and use in the treatment or cancer and cancer related diseases, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ; 3 h, rt
1.2 Reagents: Sodium carbonate Solvents: Water ; pH 8, cooled
1.2 Reagents: Sodium carbonate Solvents: Water ; pH 8, cooled
Reference
- Preparation of fused heterocyclic derivatives for treating HGF mediated diseases, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Diisopropylethylamine , Phosphorus oxychloride Solvents: 1,4-Dichlorobenzene ; rt → 10 °C; 1.5 h, 10 °C → 70 °C; 70 °C → rt
Reference
- Preparation of naphthyridine derivatives as anti-cancer agents, World Intellectual Property Organization, , ,
4-Chloro-7-methoxy-1,6-naphthyridine Raw materials
4-Chloro-7-methoxy-1,6-naphthyridine Preparation Products
4-Chloro-7-methoxy-1,6-naphthyridine Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Reagent
